N-(2,6-dichlorophenyl)-4-[4-(dihydroxyamino)phenyl]-1,3-thiazol-2-amine

• Molecular Formula: C15H10Cl2N3O2S
• Molecular Weight: 367.22
• IUPAC Name: N-(2,6-dichlorophenyl)-4-(4-(hydroxy(l1-oxidanyl)amino)phenyl)thiazol-2-amine
• InChI: InChI=1S/C15H10Cl2N3O2S/c16-11-2-1-3-12(17)14(11)19-15-18-13(8-23-15)9-4-6-10(7-5-9)20(21)22/h1-8,21H,(H,18,19)
• InChI Key: XUVKOFBHMYDXMJ-UHFFFAOYSA-N
• SMILES: [O]N(C1=CC=C(C2=CSC(NC3=C(Cl)C=CC=C3Cl)=N2)C=C1)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: BMS-986121; BMS 986121; BMS986121.

Description

BMS-986121 is a positive allosteric modulator (PAM) of the μ opioid receptor.

Scientific Research Applications

Synthesis and Physical Properties

• A study focused on synthesizing and characterizing N-(2,6-dichlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazol-2-amine using various analytical techniques, including FT-IR, 1H-NMR, and X-ray diffraction. It was found that the compound crystallized in the triclinic system and exhibited specific electrostatic potential distributions (Gayathri et al., 2019).

Antimicrobial Activity

• Thiazole derivatives, including compounds similar to N-(2,6-dichlorophenyl)-4-[4-(dihydroxyamino)phenyl]-1,3-thiazol-2-amine, were synthesized and evaluated for their antimicrobial properties. These compounds demonstrated moderate antibacterial activity against Gram-positive bacteria like Staphylococcus aureus and high antifungal activity against strains like Candida albicans (Kubba & Rahim, 2018).

Anti-Inflammatory Activity

• N-aryl-4-aryl-1,3-thiazole-2-amine derivatives were evaluated for their anti-inflammatory activity, showing potential as direct inhibitors of 5-lipoxygenase, an enzyme involved in inflammation-related diseases such as asthma and rheumatoid arthritis (Suh et al., 2012).

Corrosion Inhibition

• Thiazole derivatives, including 2-amino-4-(4-chlorophenyl)-thiazole, were studied for their potential as corrosion inhibitors of iron. Quantum chemical parameters and molecular dynamics simulations were employed to assess the effectiveness of these compounds in preventing corrosion (Kaya et al., 2016).

Anticancer Activity

• A series of thiazol-2-amine derivatives were synthesized and evaluated for their anticancer properties against various cancer cell lines, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik et al., 2021).

Crystal Structure Analysis

• Another study focused on the synthesis and X-ray crystallographic analysis of 4-(2,4-dichlorophenyl)-N-(2,6-dichlorophenyl)-1,3-thiazol-2-amine, providing detailed insights into its molecular structure and intermolecular interactions (Gayathri et al., 2017).